2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide

• IUPAC Name: (Z)-2-acetamido-N-(3,4-dichlorophenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H14Cl2N2O2/c1-11(22)20-16(9-12-5-3-2-4-6-12)17(23)21-13-7-8-14(18)15(19)10-13/h2-10H,1H3,(H,20,22)(H,21,23)/b16-9-
• InChI Key: UAOLAEAACDBSCZ-SXGWCWSVSA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC=CC=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: CC(=O)N/C(=C\C1=CC=CC=C1)/C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H14Cl2N2O2
• Molecular Weight: 349.2 g/mol

Description

2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide, also known as DAPTA, is a small molecule that is used in scientific research for its ability to bind to and block the activity of the chemokine receptor CXCR4. This receptor is involved in a variety of biological processes, including immune cell trafficking, angiogenesis, and cancer metastasis. DAPTA has been synthesized using various methods and has shown potential as a therapeutic agent in preclinical studies.

Mechanism of Action

2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide binds to the CXCR4 receptor and blocks its activity by preventing the binding of its natural ligand, CXCL12. This results in the inhibition of downstream signaling pathways that are involved in cell migration and invasion.
Biochemical and Physiological Effects:
2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of immune cell migration and angiogenesis. It has also been shown to block cancer cell migration and invasion, suggesting potential therapeutic applications in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide in lab experiments is its specificity for the CXCR4 receptor, which allows for precise targeting of this receptor in biological systems. However, one limitation is that 2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide may not be as effective in vivo due to its relatively short half-life and potential for rapid clearance.

Future Directions

There are several potential future directions for research involving 2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide, including:
1. Development of more stable analogs with longer half-lives for in vivo use.
2. Investigation of the potential therapeutic applications of CXCR4 antagonists in cancer treatment.
3. Exploration of the role of CXCR4 in other biological processes, such as wound healing and inflammation.
4. Development of new methods for synthesizing 2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide and other CXCR4 antagonists.
5. Investigation of the potential of 2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide and other CXCR4 antagonists as therapeutic agents for viral infections.

Scientific Research Applications

2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide is primarily used in scientific research to study the role of CXCR4 in various biological processes. It has been shown to inhibit the migration of immune cells, reduce angiogenesis, and block cancer cell migration and invasion. 2-(acetylamino)-N-(3,4-dichlorophenyl)-3-phenylacrylamide has also been used in studies investigating the potential of CXCR4 antagonists as therapeutic agents for HIV and other viral infections.